molecular formula C8H10N2O2 B1170971 OatBetaGlucan80per cent CAS No. 159940-37-1

OatBetaGlucan80per cent

Cat. No.: B1170971
CAS No.: 159940-37-1
Attention: For research use only. Not for human or veterinary use.
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Description

Oat beta-glucan 80% (OBG80) is a highly purified soluble dietary fiber derived from oat bran, composed of linear glucose polymers linked by β-(1→3) and β-(1→4) glycosidic bonds. Its high molecular weight (typically 150–3,000 kDa) and viscosity contribute to its recognized health benefits, particularly in modulating lipid metabolism and improving cardiovascular health . OBG80 is distinguished by its 80% purity, which ensures consistent functionality in food and pharmaceutical applications. Clinical studies demonstrate its efficacy in reducing LDL cholesterol by up to 10% in hypercholesterolemic adults at doses of 3–5 g/day .

Properties

CAS No.

159940-37-1

Molecular Formula

C8H10N2O2

Synonyms

OatBetaGlucan80%

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Differences

Beta-glucans from various sources exhibit structural diversity that dictates their biological activity:

Property Oat Beta-Glucan 80% Yeast Beta-1,3-D-Glucan Barley Beta-Glucan
Glycosidic Bonds β-(1→3) and β-(1→4) β-(1→3) with β-(1→6) branches β-(1→3) and β-(1→4)
Solubility High (water-soluble) Low (insoluble in water) Moderate (partially soluble)
Molecular Weight 150–3,000 kDa 100–500 kDa 100–2,500 kDa
Primary Source Oat bran Yeast cell walls Barley grain
Key Applications Cholesterol management, food additives Immune modulation, cosmetics Digestive health, food stabilization

Sources:

  • Yeast Beta-1,3-D-Glucan : Insoluble and primarily used in immune support. Its β-(1→6) branches enhance recognition by immune receptors, making it effective in activating macrophages .
  • Barley Beta-Glucan : Structurally similar to oat β-glucan but with lower solubility due to higher proportions of β-(1→4) bonds, reducing its cholesterol-lowering efficacy compared to OBG80 .

Health Benefits and Clinical Efficacy

  • Lipid Metabolism : OBG80 outperforms barley β-glucan in reducing LDL cholesterol due to its higher solubility and viscosity, which enhance bile acid binding . Yeast β-glucan lacks this effect but shows stronger immune-stimulating properties .
  • Glycemic Control : OBG80’s high viscosity slows glucose absorption, improving postprandial glycemic response. Barley β-glucan exhibits similar effects but requires higher doses .
  • Immune Modulation: Yeast β-glucan is superior in enhancing granulocyte and macrophage activity, while OBG80’s immunomodulatory effects are indirect via gut microbiota interactions .

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